Cas no 485828-74-8 (1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carbonitrile
• CAS No: 485828-74-8
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 2649196
• PubChem ID: 140004660
• Update Time: 2025-04-21

1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carbonitrile
• EN300-1780963
• 485828-74-8

• Inchi： 1S/C13H13NO/c14-9-13(6-2-7-13)11-4-1-3-10-5-8-15-12(10)11/h1,3-4H,2,5-8H2
• InChI Key： IWPCHZUJNNGEQD-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C1(C#N)CCC1

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds